Cas no 1224374-23-5 (3-Methyl-1,4-oxazepan-5-one)

• Product Name: 3-Methyl-1,4-oxazepan-5-one
• CAS No: 1224374-23-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5187117
• PubChem ID: 55298771
• Update Time: 2025-06-07

3-Methyl-1,4-oxazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,4-oxazepan-5-one
• Z1203833663
• 1,4-Oxazepin-5(2H)-one, tetrahydro-3-methyl-
• 3-Methyl-1,4-oxazepan-5-one

• Inchi： 1S/C6H11NO2/c1-5-4-9-3-2-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： ZVNKGZGAANRYQX-UHFFFAOYSA-N
• SMILES： O1CCC(NC(C)C1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 3-Methyl-1,4-oxazepan-5-one

Recent Advances in the Study of 3-Methyl-1,4-oxazepan-5-one (CAS: 1224374-23-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Methyl-1,4-oxazepan-5-one (CAS: 1224374-23-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, belonging to the oxazepane class, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and interactions with biological targets, particularly in the context of neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of synthetic routes for 3-Methyl-1,4-oxazepan-5-one, achieving improved yields and purity crucial for pharmaceutical applications. The researchers employed a novel catalytic system that enhanced the stereoselectivity of the final product, addressing previous challenges in obtaining enantiomerically pure forms. This advancement is particularly important as the stereochemistry of this compound has been shown to significantly influence its biological activity and pharmacokinetic properties.

In pharmacological investigations, 3-Methyl-1,4-oxazepan-5-one has demonstrated modulatory effects on γ-aminobutyric acid (GABA) receptors, suggesting potential applications in anxiety disorders and epilepsy treatment. A recent preclinical study utilizing animal models showed that derivatives of this compound exhibited improved blood-brain barrier penetration compared to existing GABAergic drugs, with reduced off-target effects. These findings, published in Neuropharmacology, highlight the compound's potential as a scaffold for developing next-generation neuroactive pharmaceuticals.

The metabolic stability of 3-Methyl-1,4-oxazepan-5-one has been another focus of recent research. A 2024 study in Drug Metabolism and Disposition characterized its hepatic metabolism pathways, identifying the major cytochrome P450 enzymes involved in its biotransformation. This information is crucial for predicting potential drug-drug interactions and optimizing dosing regimens in future clinical applications. The study also reported favorable pharmacokinetic profiles for several analogs, with half-lives suitable for once-daily dosing in potential therapeutic applications.

Emerging computational chemistry approaches have been applied to understand the structure-activity relationships of 3-Methyl-1,4-oxazepan-5-one derivatives. Molecular docking studies and molecular dynamics simulations have provided insights into the compound's binding modes with various biological targets, facilitating the rational design of more potent and selective analogs. These computational predictions have been validated by recent X-ray crystallography studies of protein-ligand complexes, confirming the predicted binding orientations and interactions.

In the field of drug formulation, researchers have explored novel delivery systems for 3-Methyl-1,4-oxazepan-5-one to overcome its solubility limitations. A 2023 patent application disclosed nanoparticle-based formulations that significantly improved the compound's oral bioavailability while maintaining its chemical stability. These technological advancements could accelerate the translation of this promising compound from bench to bedside.

Looking forward, the unique structural features of 3-Methyl-1,4-oxazepan-5-one continue to inspire new research directions. Current investigations are exploring its potential as a versatile building block in medicinal chemistry, with applications ranging from central nervous system disorders to anti-inflammatory agents. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for drug discovery programs targeting protein-protein interactions, an area of growing importance in pharmaceutical research.